Cas no 2229473-14-5 (4-(4-bromo-2-methylphenyl)butanal)

• Product Name: 4-(4-bromo-2-methylphenyl)butanal
• CAS No: 2229473-14-5
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 6509244
• PubChem ID: 165782978
• Update Time: 2025-05-26

4-(4-bromo-2-methylphenyl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-2-methylphenyl)butanal
• EN300-1920991
• 2229473-14-5

• Inchi： 1S/C11H13BrO/c1-9-8-11(12)6-5-10(9)4-2-3-7-13/h5-8H,2-4H2,1H3
• InChI Key： CASZFJWNGSKHQI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)CCCC=O

Computed Properties

• Exact Mass: 240.01498g/mol
• Monoisotopic Mass: 240.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-(4-bromo-2-methylphenyl)butanal

4-(4-Bromo-2-Methylphenyl)Butanal: A Comprehensive Overview

4-(4-Bromo-2-Methylphenyl)Butanal, also known by its CAS number 2229473-14-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a brominated aromatic ring with an aldehyde functional group. The presence of the bromine atom at the para position and a methyl group at the ortho position on the phenyl ring imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical reactions and applications.

The synthesis of 4-(4-Bromo-2-Methylphenyl)Butanal typically involves a multi-step process, often starting with the bromination of an aromatic compound followed by alkylation or acylation to introduce the aldehyde group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These improvements have made the compound more accessible for use in industrial settings.

In terms of chemical properties, 4-(4-Bromo-2-Methylphenyl)Butanal exhibits a high degree of stability under standard conditions, though it can undergo various reactions depending on the specific functional groups present. The aldehyde group is particularly reactive, participating in condensation reactions such as the aldol reaction, which has been extensively studied in recent years. Researchers have explored its potential as a precursor for more complex molecules, including pharmaceutical agents and advanced materials.

The application of 4-(4-Bromo-2-Methylphenyl)Butanal spans multiple industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive compounds, particularly those targeting specific receptors or enzymes. Its role in drug discovery has been bolstered by recent studies that highlight its ability to modulate cellular pathways involved in diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, 4-(4-Bromo-2-Methylphenyl)Butanal has found utility in materials science. Its ability to form stable cross-links through condensation reactions makes it a promising candidate for the development of high-performance polymers and coatings. Recent research has focused on optimizing these materials for use in extreme environments, such as high temperatures or corrosive conditions.

The environmental impact of 4-(4-Bromo-2-Methylphenyl)Butanal is another area of active investigation. Scientists are exploring methods to reduce waste generation during its synthesis and improve its biodegradability. These efforts align with global sustainability goals and highlight the compound's potential for eco-friendly industrial applications.

In conclusion, 4-(4-Bromo-2-Methylphenyl)Butanal, with its unique structure and versatile reactivity, continues to be a focal point in chemical research. Its diverse applications across pharmaceuticals, materials science, and environmental chemistry underscore its importance as a valuable chemical entity. As research progresses, new insights into its properties and potential uses are expected to further enhance its role in advancing technological and scientific frontiers.